Cas no 876063-64-8 (4'-(Tribromomethyl)-1,1'-biphenyl-2-carbonitrile)

• Product Name: 4'-(Tribromomethyl)-1,1'-biphenyl-2-carbonitrile
• CAS No: 876063-64-8
• MF: C₁₄H₈Br₃N
• MW: 429.932021141052
• CID: 1060838
• PubChem ID: 21711571
• Update Time: 2024-12-09

4'-(Tribromomethyl)-1,1'-biphenyl-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4'-(Tribromomethyl)-[1,1'-biphenyl]-2-carbonitrile
• 4′-(Tribromomethyl)[1,1′-biphenyl]-2-carbonitrile (ACI)
• BS-47938
• SCHEMBL6951936
• DB-262678
• E75571
• 876063-64-8
• 2-[4-(Tribromomethyl)phenyl]benzonitrile
• 4'-(Tribromomethyl)-1,1'-biphenyl-2-carbonitrile

• Inchi： 1S/C14H8Br3N/c15-14(16,17)12-7-5-10(6-8-12)13-4-2-1-3-11(13)9-18/h1-8H
• InChI Key： ZMOBZMJHPMWMLQ-UHFFFAOYSA-N
• SMILES： N#CC1C(C2C=CC(C(Br)(Br)Br)=CC=2)=CC=CC=1

Computed Properties

• Exact Mass: 428.81864g/mol
• Monoisotopic Mass: 426.82069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 23.8Ų